Cas no 2228470-37-7 (1-(2-bromo-6-chlorophenyl)ethane-1,2-diol)

• Product Name: 1-(2-bromo-6-chlorophenyl)ethane-1,2-diol
• CAS No: 2228470-37-7
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• CID: 6069895
• PubChem ID: 165670557
• Update Time: 2025-05-24

1-(2-bromo-6-chlorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)ethane-1,2-diol
• 1-(2-Bromo-6-chlorophenyl)-1,2-ethanediol
• 2228470-37-7
• EN300-1928618

• Inchi： 1S/C8H8BrClO2/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,11-12H,4H2
• InChI Key： XKXBWVQSEFTXKW-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C=CC=C1Br)(O)CO

Computed Properties

• Exact Mass: 249.93962g/mol
• Monoisotopic Mass: 249.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.720±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 377.8±37.0 °C(Predicted)
• pka: 12.83±0.20(Predicted)

Additional information on 1-(2-bromo-6-chlorophenyl)ethane-1,2-diol

1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol: A Comprehensive Overview

1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol (CAS No. 2228470-37-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a diol group attached to a bromo-chloro-substituted phenyl ring, has garnered attention due to its potential in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with tailored properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol is defined by a central ethane diol moiety connected to a phenyl ring substituted with bromine and chlorine atoms at the 2 and 6 positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of both bromine and chlorine atoms introduces a level of complexity in terms of reactivity, making it a valuable substrate for various organic transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol through multi-step processes involving nucleophilic aromatic substitution and dihydroxylation reactions. These methods have been optimized to achieve high yields and selectivity, ensuring the compound's availability for large-scale applications. The ability to synthesize this compound in a cost-effective manner has further enhanced its appeal in both academic research and industrial settings.

In terms of applications, 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol has demonstrated potential in the development of advanced materials such as polyurethanes and epoxy resins. Its diol functionality allows for polymerization reactions that yield materials with enhanced mechanical properties and thermal stability. Furthermore, the compound's ability to undergo various functional group transformations makes it an ideal building block for the synthesis of complex molecules with specific functionalities.

Recent studies have also explored the use of 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol in drug discovery efforts. Its unique structure provides a platform for the development of bioactive molecules with potential therapeutic applications. Researchers have reported promising results in preliminary biological assays, suggesting that derivatives of this compound may exhibit activity against various disease targets.

The physical and chemical properties of 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility behavior, and thermal stability under different conditions. Such data are critical for understanding the compound's behavior during synthesis and application processes.

From an environmental perspective, the ecological impact of 1-(2-Bromo-6-Chlorophenyl)ethane-1,2-Diol has been evaluated through toxicity studies on various aquatic organisms. While initial findings suggest moderate toxicity levels under controlled conditions, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2-Bromo-6-Chlorophenyl)ethane-1,